4-bromo-3-(trifluoromethyl)aniline HCl salt

• CAS No.: 77992-50-8
• Molecular Formula: C7H6BrClF3N
• Molecular Weight: 276.48 g/mol
• IUPAC Name: 4-bromo-3-(trifluoromethyl)aniline;hydrochloride
• InChI: InChI=1S/C7H5BrF3N.ClH/c8-6-2-1-4(12)3-5(6)7(9,10)11;/h1-3H,12H2;1H
• InChI Key: NLKIFOXTBSIBOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)C(F)(F)F)Br.Cl

Description

4-bromo-3-(trifluoromethyl)aniline HCl salt is a useful research compound. Its molecular formula is C7H6BrClF3N and its molecular weight is 276.48 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-bromo-3-(trifluoromethyl)aniline (64 g, 267 mmol) in Et2O (500 mL) was added an HCl solution (1 M in Et2O; 300 mL) dropwise and the resulting mixture was stirred at room temp. for 16 h. The resulting pink-white precipitate was removed by filtration and washed with Et2O (50 mL) and to afford 4-bromo-3-(trifluoromethyl)aniline HCl salt (73 g, 98%).